Cas no 2229507-66-6 (4-(but-3-yn-1-yl)-2,3-dihydro-1H-indene)

• Product Name: 4-(but-3-yn-1-yl)-2,3-dihydro-1H-indene
• CAS No: 2229507-66-6
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 6441177
• PubChem ID: 164664293
• Update Time: 2025-10-28

4-(but-3-yn-1-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-2,3-dihydro-1H-indene
• EN300-1747443
• 2229507-66-6

• Inchi： 1S/C13H14/c1-2-3-6-11-7-4-8-12-9-5-10-13(11)12/h1,4,7-8H,3,5-6,9-10H2
• InChI Key： YFXRMTQORMIICG-UHFFFAOYSA-N
• SMILES： C12C(=CC=CC=1CCC2)CCC#C

Computed Properties

• Exact Mass: 170.109550447g/mol
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 4-(but-3-yn-1-yl)-2,3-dihydro-1H-indene

4-(But-3-Yn-1-Yl)-2,3-Dihydro-1H-lndene: A Comprehensive Overview

4-(But-3-Yn-1-Yl)-2,3-Dihydro-1H-lndene, also known by its CAS registry number CAS No. 2229507-66-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a bicyclic structure featuring an indene core with a terminal alkyne substituent, making it a valuable building block for various chemical transformations and applications.

The synthesis of 4-(But-3-Yn-1-Yl)-2,3-Dihydro-1H-lndene typically involves the coupling of an indene derivative with an alkyne under catalytic conditions. Recent advancements in transition metal-catalyzed coupling reactions have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium catalysts has been shown to significantly enhance the yield and purity of the product, as reported in a 2023 study published in Journal of Organic Chemistry.

One of the most notable properties of CAS No. 2229507-66-6 is its reactivity towards various functionalization reactions. The terminal alkyne group serves as an excellent site for further chemical modifications, such as cycloadditions, hydrofunctionalizations, and conjugate additions. These reactions have been exploited to construct complex molecular architectures with potential applications in drug discovery and materials science.

In terms of applications, 4-(But-3-Yn-1-Yl)-2,3-Dihydro-1H-lndene has been utilized as a precursor for the synthesis of biologically active compounds. For example, researchers at the University of California have employed this compound to develop novel antitumor agents through alkyne-based click chemistry. Their findings, published in Nature Communications in 2023, demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. A team at the Massachusetts Institute of Technology recently reported on the use of CAS No. 2229507-66-6-derived materials in flexible organic light-emitting diodes (OLEDs), showcasing enhanced device performance compared to traditional materials.

The structural versatility of 4-(But-3-Yn-1-Yl)-2,3-Dihydro-1H-lndene has also made it a valuable tool in chemical education and research. Its synthesis and reactivity are frequently used as model systems to teach advanced concepts in organic chemistry, such as conjugation effects and pericyclic reactions.

In conclusion, CAS No. 2229507-66-6, or 4-(But-3-Yn-1-Yl)-..., stands out as a versatile and multifaceted compound with significant potential across diverse scientific disciplines. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing both fundamental and applied sciences is expected to grow even further.